Cas no 320-47-8 (4-Nitro-2-(trifluoromethyl)benzonitrile)

4-Nitro-2-(trifluoromethyl)benzonitrile structure
320-47-8 structure
Product Name:4-Nitro-2-(trifluoromethyl)benzonitrile
CAS No:320-47-8
MF:C8H3F3N2O2
MW:216.116832017899
MDL:MFCD01075729
CID:36820
PubChem ID:354334788
Update Time:2025-04-18

4-Nitro-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Nitro-2-(trifluoromethyl)benzonitrile
    • 2-Cyano-5-nitrobenzotrifluoride
    • 2-Trifluoromethyl-4-Nitrobenzonitrile
    • 4-nitro-2-trifluoromethylbenzonitrile
    • 4-Nitro-2-trifluoromethylbenzotrile
    • 4-Nitro-2-trifluormethyl-benzonitril
    • AKOS005063586
    • CK2123
    • DTXSID50379692
    • 320-47-8
    • AC-4102
    • SY025752
    • 4-Nitro-2-(Trifluoromethyl)Ben;2-Cyano-5-nitrobenzotrifluoride
    • 1-Trifluoromethyl-2-cyano-5-nitrobenzole
    • 2-(trifluoromethyl)-4-nitrobenzonitrile
    • UNII-WZK23R6C2V
    • CS-W014863
    • MFCD01075729
    • WZK23R6C2V
    • AKOS015890087
    • Benzonitrile, 4-nitro-2-(trifluoromethyl)-
    • AM61899
    • J-018615
    • 4-Nitro-2-(trifluoromethyl)benzonitrile, 97%
    • A20982
    • SCHEMBL2853583
    • AS-19064
    • FT-0619185
    • DTXCID00330718
    • DB-048144
    • 623-803-3
    • MDL: MFCD01075729
    • Inchi: 1S/C8H3F3N2O2/c9-8(10,11)7-3-6(13(14)15)2-1-5(7)4-12/h1-3H
    • InChI Key: AGKQJEFSEQHGTA-UHFFFAOYSA-N
    • SMILES: FC(C1C(C#N)=CC=C(C=1)[N+](=O)[O-])(F)F
    • BRN: 2281014

Computed Properties

  • Exact Mass: 216.01500
  • Monoisotopic Mass: 216.01466183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 49.0 to 53.0 deg-C
  • Flash Point: >230 °F
  • PSA: 69.61000
  • LogP: 3.00848
  • Solubility: Not available

4-Nitro-2-(trifluoromethyl)benzonitrile Security Information

  • Symbol: GHS07
  • Prompt:dangerous
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:3276
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • HazardClass:6.1
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:6.1
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R36/37/38

4-Nitro-2-(trifluoromethyl)benzonitrile Customs Data

  • HS CODE:29269090

4-Nitro-2-(trifluoromethyl)benzonitrile Pricemore >>

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4-Nitro-2-(trifluoromethyl)benzonitrile Related Literature

  • 1. Kinetics and mechanisms of nucleophilic displacements with heterocycles as leaving groups. Part 14. The preparation and reactions of some further α-heteroaryl-pyridinium salts
    Alan R. Katritzky,Jacek Z. Brzezinski,Yu Xiang Ou,Giuseppe Musumarra J. Chem. Soc. Perkin Trans. 2 1983 1463
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